4-Chloro-5-cyclopropoxy-2-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 4-chloro-5-cyclopropyloxy-2-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: DJABFWJDIHPILZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2Cl)I

Description

4-Chloro-5-cyclopropoxy-2-iodopyridine is a halogenated pyridine derivative characterized by three distinct substituents: a chlorine atom at position 4, a cyclopropoxy group at position 5, and an iodine atom at position 2. This compound combines steric bulk (cyclopropoxy), halogen reactivity (Cl and I), and aromatic π-system properties, making it a versatile intermediate in pharmaceutical synthesis and materials science.

Preparation Methods

The synthesis of 4-Chloro-5-cyclopropoxy-2-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the treatment of 2-chloropyridine or 2-bromopyridine with iodotrimethylsilane . The reaction conditions often include the use of a solvent such as dichloromethane and a catalyst to facilitate the halogenation process. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

4-Chloro-5-cyclopropoxy-2-iodopyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the iodine or chlorine atoms are replaced by other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Coupling Reactions: The compound can undergo coupling reactions, such as the Negishi cross-coupling reaction, to form bipyridine derivatives.

Scientific Research Applications

4-Chloro-5-cyclopropoxy-2-iodopyridine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological systems, particularly in the development of new pharmaceuticals and agrochemicals.

Medicine: Research into the compound’s potential therapeutic effects is ongoing.

Industry: The compound is used in the production of specialty chemicals and materials, where its unique properties are leveraged to achieve desired outcomes.

Mechanism of Action

The mechanism of action of 4-Chloro-5-cyclopropoxy-2-iodopyridine involves its interaction with specific molecular targets. The presence of halogen atoms and the cyclopropoxy group allows the compound to engage in various chemical interactions, such as hydrogen bonding and van der Waals forces. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to specific biological effects . The exact pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Chloro-5-cyclopropoxy-2-iodopyridine with structurally related pyridine derivatives, focusing on substituent effects, physicochemical properties, and biological activity.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	LogP (Consensus)	Key Functional Properties
4-Chloro-5-cyclopropoxy-2-iodopyridine	Cl (4), cyclopropoxy (5), I (2)	~299.44 (estimated)	~3.2 (predicted)	High steric bulk, moderate polarity
5-Chloro-2-fluoro-4-iodopyridine	Cl (5), F (2), I (4)	257.43	2.89	High GI absorption, CYP1A2 inhibitor
2-Chloro-5-iodo-4-methylpyridine	Cl (2), I (5), CH₃ (4)	247.48	3.5 (estimated)	Enhanced lipophilicity, Suzuki coupling utility
2-Chloro-3-fluoro-4-iodopyridine	Cl (2), F (3), I (4)	257.43	2.8 (predicted)	Electrophilic aromatic substitution precursor

Key Observations:

Iodine at position 2 (vs. 4 in other analogs) may alter regioselectivity in cross-coupling reactions due to differences in bond dissociation energies (C–I vs. C–Cl/F) .

Physicochemical Properties :

• The cyclopropoxy group increases molecular weight (~299.44 vs. 257.43 for 5-Chloro-2-fluoro-4-iodopyridine) and likely elevates LogP (predicted ~3.2), suggesting higher lipophilicity than fluoro- or methyl-substituted analogs .
• Solubility : Cyclopropoxy’s ether linkage may improve aqueous solubility compared to purely hydrocarbon substituents (e.g., methyl), though this is offset by iodine’s hydrophobicity.

The absence of CYP2C19/3A4 inhibition in analogs implies a favorable drug-drug interaction profile for halogenated pyridines .

Synthetic Utility :

• 2-Chloro-5-iodo-4-methylpyridine (Similarity: 0.75) is utilized in palladium-catalyzed couplings, highlighting the reactivity of iodo-pyridines in constructing complex heterocycles .
• The target compound’s iodine at position 2 may facilitate selective functionalization at this site, contrasting with 4-iodo analogs .